Cas no 5682-82-6 ( )

  structure
  structure
Product Name: 
CAS No:5682-82-6
MF:C15H20O
MW:216.318704605103
CID:946015
PubChem ID:282078
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,5-di(cyclopentylidene)cyclopentan-1-one
    • 2,5-Dicyclopentylidenecyclopentane-1-one
    • [1,1',3',1'']tercyclopentane-1(1'),3'(1'')-diene-2'-one
    • 2,5-bis(cyclopentylidene) cyclopentanone
    • 2,5-Dicyclopentyliden-cyclopentanon
    • 2,5-Dicyclopentylidene-1-cyclopentanone
    • 2,5-dicyclopentylidenecyclopentan-1-one
    • 2,5-dicyclopentylidenecyclopentanone
    • 2,5-dicyclopentylidene-cyclopentanone
    • 2,5-dicyclopentylidenecyclopentaone
    • 2,5-dicyclopentylidenepentanone
    • AC1L5VNV
    • Cyclop
    • Cyclopentanone,5-dicyclopentylidene-
    • NSC135160
    • ST093650
    •  
    • Inchi: 1S/C15H20O/c16-15-13(11-5-1-2-6-11)9-10-14(15)12-7-3-4-8-12/h1-10H2
    • InChI Key: JGQLYIJWTIOPQK-UHFFFAOYSA-N
    • SMILES: O=C1/C(/CC/C/1=C1\CCCC\1)=C1/CCCC/1

Computed Properties

  • Exact Mass: 216.1515
  • Monoisotopic Mass: 216.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.09050

  Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Niobium pentoxide ;  12 h, 1 MPa, 130 °C; cooled
Reference
Highly efficient Nb2O5 catalyst for aldol condensation of biomass-derived carbonyl molecules to fuel precursors
Jing, Yaxuan; et al, Chinese Journal of Catalysis, 2019, 40(8), 1168-1177

Production Method 2

Reaction Conditions
1.1 Catalysts: Triethylamine ,  Lithium perchlorate ;  20 min, 120 °C
Reference
A selective solvent-free self-condensation of carbonyl compounds utilizing microwave irradiation
Sharma, Lalit Kumar; et al, Green Chemistry, 2011, 13(6), 1546-1549

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol
Reference
Synthesis of unsymmetrical trisannulated benzenes
Mahmoodi, Nosrat O.; et al, Journal of the Korean Chemical Society, 2002, 46(1), 52-56

  Raw materials

  Preparation Products

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